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Compound of Interest

Compound Name: C14H18BrN502

cat. No.: 812631912

In-depth Technical Guide: C14H18BrN502

An extensive search of chemical databases and scientific literature did not yield a specific,
publicly cataloged compound with the molecular formula C14H18BrN502. This suggests that
the molecule in question may be a novel research compound, a proprietary pharmaceutical
intermediate, or that the provided formula may contain a typographical error.

Without the identification of a specific chemical structure, it is not possible to provide a detailed
technical guide covering its molecular weight, experimental protocols, and associated biological
pathways. The generation of quantitative data tables and visualizations is contingent upon the
availability of this foundational information.

For the benefit of researchers, scientists, and drug development professionals who may be
working with a similarly structured molecule, this guide will outline the general methodologies
and theoretical frameworks that would be applied should such a compound be identified.

Section 1: Physicochemical Properties and
Molecular Weight

Once a compound with the formula C14H18BrN502 is identified, its fundamental properties
would be characterized.

Table 1: Calculated Physicochemical Properties for C14H18BrN502
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Property Value Method
Molecular Formula C14H18BrN502

Exact Molecular Weight 367.0698 g/mol Calculated
Monoisotopic Mass 367.0698 g/mol Calculated
Elemental Composition C: 45.66% Calculated
H: 4.93%

Br: 21.70%

N: 19.02%

O: 8.69%

Section 2: Hypothetical Experimental Protocols

The following represents a generalized workflow for the characterization and evaluation of a

novel chemical entity.

Synthesis and Purification

The synthesis of a molecule with the complexity of C14H18BrN502 would likely involve a

multi-step organic synthesis. A generalized workflow for such a process is depicted below.
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Generalized Synthetic Workflow
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Purification (e.g., Chromatography)

i

Characterization (NMR, MS, etc.)

i

Pure Compound (C14H18BrN502)
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Caption: Generalized workflow for chemical synthesis and purification.

Biological Screening

To determine the biological activity of a novel compound, a hierarchical screening process is
typically employed. This would begin with broad, high-throughput screens and progress to
more specific, targeted assays.
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Biological Screening Cascade

High-Throughput Screening (HTS)
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Hit Identification
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l
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Caption: Typical cascade for biological activity screening.

Section 3: Potential Signaling Pathways

Given the elemental composition, which includes nitrogen and oxygen, it is plausible that a
molecule with the formula C14H18BrN502 could interact with various biological signaling
pathways. The presence of bromine also suggests potential for use as a structural probe or
active pharmacophore. A hypothetical interaction with a generic kinase signaling pathway is
illustrated below.
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Hypothetical Kinase Pathway Interaction
Signaling Cascade
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Caption: Potential inhibitory action on a signaling pathway.

Should a specific compound with the molecular formula C14H18BrN502 be identified, a more
detailed and targeted technical guide can be developed. Researchers in possession of
structural information for such a compound are encouraged to consult specialized chemical
databases for more specific data.
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 To cite this document: BenchChem. [C14H18BrN502 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12631912#c14h18brn502-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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